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Compound of Interest

Methyl 1-hydroxycyclopropane-1-
Compound Name:
carboxylate

Cat. No. B131274

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is paramount to ensuring a safe and compliant work
environment. This guide provides essential safety and logistical information for the proper
disposal of Methyl 1-hydroxycyclopropane-1-carboxylate, a reactive cyclopropane
derivative. Adherence to these procedures is critical for minimizing environmental impact and
protecting laboratory personnel.

Chemical and Physical Properties

A summary of the key quantitative data for Methyl 1-hydroxycyclopropane-1-carboxylate is
presented below.

Property Value Source
Molecular Formula C5H803 [1112][3]
Molecular Weight 116.11 g/mol [1]
Purity >88% - 97% [2][3][4]
Appearance Clear yellow liquid [2]
Storage Temperature Refrigerator [4]
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Hazard Identification and Safety Precautions

Methyl 1-hydroxycyclopropane-1-carboxylate is classified as a hazardous substance with
the following primary concerns:

o Flammability: It is a highly flammable liquid and vapor.[1] Keep away from heat, sparks, open

flames, and hot surfaces.[5] Use of explosion-proof electrical, ventilating, and lighting
equipment is required.[5]

e Health Hazards: This chemical can cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1][4]

o Personal Protective Equipment (PPE): Always wear protective gloves, protective clothing,
eye protection, and face protection when handling this substance.[5]

Step-by-Step Disposal Protocol

The disposal of Methyl 1-hydroxycyclopropane-1-carboxylate must be managed through an

approved hazardous waste program.[5][6] Do not discharge this chemical into the sewer
system or dispose of it by evaporation.[6]

1. Waste Ildentification and Segregation:

o Treat all waste containing Methyl 1-hydroxycyclopropane-1-carboxylate as hazardous
waste.[6]

e Segregate this waste from other waste streams, particularly from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.[5]

o Keep halogenated and non-halogenated solvent waste separate.[7]

2. Containerization:

o Use a designated, compatible waste container for collection. Plastic is often preferred for
chemical waste storage.[8]

e The container must be in good condition, with a secure, non-deteriorated screw cap.[9]

o Ensure the container is properly labeled as "Hazardous Waste" and clearly identifies the
contents, including "Methyl 1-hydroxycyclopropane-1-carboxylate" and any other
components in the waste mixture.[7]
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e Do not fill the container beyond 90% capacity (at least one-inch headroom) to allow for
expansion.[9]

3. Storage in a Satellite Accumulation Area (SAA):

o Store the waste container in a designated Satellite Accumulation Area (SAA), which must be
at or near the point of waste generation.[3][9]

o The SAA should be inspected weekly for any signs of leakage.[9]

o Keep the waste container closed at all times, except when adding waste.[6][8]

4. Empty Container Disposal:

o A container that has held Methyl 1-hydroxycyclopropane-1-carboxylate should be
managed as hazardous waste unless properly decontaminated.

o For containers that held acutely hazardous waste (P-listed), they must be triple-rinsed with a
suitable solvent.[6] The rinsate must be collected and disposed of as hazardous waste.[6]
After triple-rinsing, the container labels should be defaced, and the cap removed before
disposal as regular trash.[6]

5. Request for Waste Collection:

¢ Once the waste container is full or ready for disposal, submit a waste collection request to
your institution's Environmental Health and Safety (EHS) or equivalent department.[6][8]
e Ensure the date the container became full is marked on the waste tag.[6]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Methyl
1-hydroxycyclopropane-1-carboxylate and associated materials.
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Disposal Workflow for Methyl 1-hydroxycyclopropane-1-carboxylate
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Caption: Disposal decision workflow for Methyl 1-hydroxycyclopropane-1-carboxylate.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and
compliant disposal of Methyl 1-hydroxycyclopropane-1-carboxylate, fostering a culture of
safety and environmental responsibility. Always consult your institution's specific waste
management guidelines and the chemical's Safety Data Sheet (SDS) before handling and
disposal.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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